Cas no 1488-20-6 (3-(2-phenylethyl)aminopropanenitrile)
3-(2-phenylethyl)aminopropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-[(2-Phenylethyl)amino]propanenitrile
- 3-(2-phenylethylamino)propionitrile
- 3-(phenethylamino)propanenitrile
- 3-(phenethylamino)-propionitrile
- 3-Phenethylamino-propionitrile
- AC1MKCZQ
- ARONIS24352
- CTK0E8823
- SureCN2850382
- LVHAIJJWSYXSLW-UHFFFAOYSA-N
- DB-204017
- 3-(Benzylmethylamino)propionitrile
- AKOS000303190
- N-(2-cyanoethyl)-2-phenylethyl-amine
- DTXSID10390065
- 1488-20-6
- 3-(2-phenylethylamino)propanenitrile
- CS-0359628
- SCHEMBL2850382
- 3-(2-phenylethyl)aminopropanenitrile
-
- MDL: MFCD01475816
- Inchi: 1S/C11H14N2/c12-8-4-9-13-10-7-11-5-2-1-3-6-11/h1-3,5-6,13H,4,7,9-10H2
- InChI Key: LVHAIJJWSYXSLW-UHFFFAOYSA-N
- SMILES: N(CCC#N)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 174.11582
- Monoisotopic Mass: 174.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 35.8Ų
Experimental Properties
- PSA: 35.82
3-(2-phenylethyl)aminopropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019146059-1g |
3-(Phenethylamino)propanenitrile |
1488-20-6 | 95% | 1g |
400.00 USD | 2021-06-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 059767-500mg |
3-[(2-Phenylethyl)amino]propanenitrile |
1488-20-6 | 500mg |
3233.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 059767-500mg |
3-[(2-Phenylethyl)amino]propanenitrile |
1488-20-6 | 500mg |
3233CNY | 2021-05-07 | ||
| TRC | B521658-5mg |
3-[(2-phenylethyl)amino]propanenitrile |
1488-20-6 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B521658-10mg |
3-[(2-phenylethyl)amino]propanenitrile |
1488-20-6 | 10mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B521658-50mg |
3-[(2-phenylethyl)amino]propanenitrile |
1488-20-6 | 50mg |
$ 115.00 | 2022-06-07 | ||
| Crysdot LLC | CD12140142-1g |
3-(Phenethylamino)propanenitrile |
1488-20-6 | 95+% | 1g |
$318 | 2024-07-23 |
3-(2-phenylethyl)aminopropanenitrile Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 3-(2-phenylethyl)aminopropanenitrile
Professional Introduction to 3-(2-phenylethyl)aminopropanenitrile (CAS No. 1488-20-6)
3-(2-phenylethyl)aminopropanenitrile, a compound with the chemical formula C10H13N, is a significant intermediate in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number CAS NO.1488-20-6, has garnered attention due to its versatile applications in the development of bioactive molecules. The structural motif of 3-(2-phenylethyl)aminopropanenitrile consists of an amine group attached to a propenenitrile backbone, with a phenyl ring substituent at the second carbon position. This unique configuration makes it a valuable building block for designing novel pharmacophores.
The compound's significance is further underscored by its role in synthesizing various pharmacologically relevant molecules. Recent advancements in medicinal chemistry have highlighted its utility in the development of small-molecule inhibitors targeting specific biological pathways. For instance, derivatives of 3-(2-phenylethyl)aminopropanenitrile have been explored as potential candidates for treating neurological disorders, including Alzheimer's disease and Parkinson's disease. The phenyl ring and the amine moiety provide a scaffold that can be modified to enhance binding affinity and selectivity towards disease-specific targets.
In the realm of synthetic chemistry, 3-(2-phenylethyl)aminopropanenitrile serves as a precursor for constructing more complex molecules. Its reactivity allows for facile functionalization through various chemical transformations, such as nucleophilic substitution, condensation reactions, and cyclization processes. These reactions enable the creation of diverse chemical libraries, which are essential for high-throughput screening and drug discovery programs. The compound's versatility has made it a staple in synthetic organic laboratories worldwide.
Recent studies have also demonstrated the potential of 3-(2-phenylethyl)aminopropanenitrile in materials science applications. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. Such complexes exhibit interesting properties that can be exploited in industrial processes, including polymerization reactions and cross-coupling reactions. The integration of this compound into catalytic frameworks represents a promising avenue for developing more efficient synthetic methodologies.
The pharmacological profile of 3-(2-phenylethyl)aminopropanenitrile has been extensively studied in recent years. Researchers have identified several derivatives that exhibit significant biological activity, including anti-inflammatory, antiviral, and anticancer properties. One notable derivative has shown promise in preclinical trials for its ability to modulate immune responses without causing severe side effects. This finding underscores the importance of optimizing the structure-activity relationships (SAR) of molecules derived from this compound.
The synthesis of 3-(2-phenylethyl)aminopropanenitrile itself is a testament to the ingenuity of modern synthetic techniques. Traditional methods often involve multi-step sequences that can be time-consuming and require specialized equipment. However, recent innovations in catalysis and flow chemistry have simplified its preparation, making it more accessible to researchers worldwide. These advancements have not only reduced production costs but also improved yields, ensuring a steady supply for academic and industrial applications.
The compound's role in drug discovery extends beyond its use as an intermediate. It has been incorporated into libraries designed for fragment-based drug design (FBDD), where small molecular fragments are screened for their ability to interact with biological targets. The structural features of 3-(2-phenylethyl)aminopropanenitrile make it an ideal candidate for generating hits that can be further optimized into lead compounds. This approach has been successfully applied in several high-profile drug development projects.
The environmental impact of using 3-(2-phenylethyl)aminopropanenitrile in synthetic processes is also an area of growing interest. Researchers are increasingly focusing on developing greener alternatives that minimize waste and reduce hazardous byproducts. Efforts to optimize synthetic routes for this compound have led to the adoption of solvent-free reactions and biocatalytic methods, which align with the principles of sustainable chemistry. These initiatives not only enhance efficiency but also contribute to environmental conservation.
In conclusion, 3-(2-phenylethyl)aminopropanenitrile (CAS NO.1488-20-6) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it a valuable tool for designing bioactive molecules and developing innovative synthetic methodologies. Recent research highlights its potential in treating neurological disorders, catalysis, and fragment-based drug design, demonstrating its versatility and importance in modern science.
1488-20-6 (3-(2-phenylethyl)aminopropanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)